Benzenediazonium bromide

• CAS No.: 71290-63-6
• Molecular Formula: C6H5BrN2
• Molecular Weight: 185.02 g/mol
• IUPAC Name: benzenediazonium;bromide
• InChI: InChI=1S/C6H5N2.BrH/c7-8-6-4-2-1-3-5-6;/h1-5H;1H/q+1;/p-1
• InChI Key: GLJXLTCOXSLUCS-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)[N+]#N.[Br-]

Description

Benzenediazonium bromide is a useful research compound. Its molecular formula is C6H5BrN2 and its molecular weight is 185.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 4-liter three-neck flask, provided with a thermometer, a mechanical agitator, and a dropping funnel, one introduces 93 g of aniline (i.e. 1 mole), 500 ml of water and 425 g of 48% hydrobromic acid (i.e. 2.5 moles). To this mixture, maintained between 0°C and 4°C, one adds a solution of 70 g of sodium nitrite in 100 ml of water.